Cas no 1934399-79-7 (3-Pyridinemethanesulfonamide, 5-chloro-)

• Product Name: 3-Pyridinemethanesulfonamide, 5-chloro-
• CAS No: 1934399-79-7
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• CID: 5285985
• Update Time: 2025-06-15

3-Pyridinemethanesulfonamide, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanesulfonamide, 5-chloro-

• Inchi： 1S/C6H7ClN2O2S/c7-6-1-5(2-9-3-6)4-12(8,10)11/h1-3H,4H2,(H2,8,10,11)
• InChI Key： PTWAQEIZPSGDJA-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C=C1CS(N)(=O)=O

Additional information on 3-Pyridinemethanesulfonamide, 5-chloro-

Introduction to 3-Pyridinemethanesulfonamide, 5-chloro- (CAS No. 1934399-79-7)

3-Pyridinemethanesulfonamide, 5-chloro- (CAS No. 1934399-79-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both a methanesulfonamide group and a chloro substituent on the pyridine ring endows this molecule with unique chemical properties that make it a promising candidate for further investigation.

The structure of 3-Pyridinemethanesulfonamide, 5-chloro- features a pyridine core, which is a heterocyclic aromatic ring containing one nitrogen atom. This nitrogen atom is essential for the compound's reactivity and interaction with biological targets. The methanesulfonamide moiety (-SO₂NH₂) is attached to the third carbon of the pyridine ring, while the chlorine atom is positioned at the fifth carbon position. This specific arrangement of functional groups contributes to the compound's distinct pharmacological profile.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activities. Sulfonamides are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The 5-chloro substitution on the pyridine ring in 3-Pyridinemethanesulfonamide, 5-chloro- enhances its lipophilicity and binding affinity to biological targets, making it an attractive scaffold for drug design.

One of the most compelling aspects of 3-Pyridinemethanesulfonamide, 5-chloro- is its potential in the development of targeted therapies. The pyridine ring serves as a key pharmacophore that can interact with various enzymes and receptors involved in disease pathways. For instance, studies have shown that pyridine-based compounds can modulate the activity of enzymes such as kinases and phosphodiesterases, which are crucial in signal transduction pathways associated with cancer and inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-Pyridinemethanesulfonamide, 5-chloro- with potential biological targets more accurately. These computational studies have revealed that the compound can bind to specific pockets on proteins involved in cancer progression and inflammation. This insight has guided the design of more potent derivatives with improved pharmacokinetic properties.

The synthesis of 3-Pyridinemethanesulfonamide, 5-chloro- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group at the fifth position of the pyridine ring is particularly challenging due to its sensitivity to nucleophilic attack. However, modern synthetic methodologies have made it possible to achieve this transformation with high selectivity and efficiency.

In addition to its pharmaceutical applications, 3-Pyridinemethanesulfonamide, 5-chloro- has shown promise in materials science research. The unique electronic properties of pyridine derivatives make them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring how modifications to the pyridine ring can enhance the performance of these materials.

The biological activity of 3-Pyridinemethanesulfonamide, 5-chloro- has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its efficacy in inhibiting the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor progression. Furthermore, its ability to modulate inflammatory responses makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

One notable study published in a leading pharmaceutical journal highlighted the potential of 3-Pyridinemethanesulfonamide, 5-chloro- as an anti-inflammatory agent. The study revealed that the compound could significantly reduce inflammation-induced pain and swelling in animal models without causing significant side effects. This finding underscores its therapeutic potential and supports further clinical development.

The future direction of research on 3-Pyridinemethanesulfonamide, 5-chloro- includes exploring its mechanisms of action at a molecular level. Understanding how this compound interacts with biological targets will provide valuable insights into its therapeutic effects and help identify new drug candidates based on similar scaffolds.

Furthermore, researchers are investigating ways to optimize the synthetic routes for producing 3-Pyridinemethanesulfonamide, 5-chloro- on an industrial scale. This will be crucial for translating laboratory findings into commercial products that can benefit patients worldwide.

In conclusion,3-Pyridinemethanesulfonamide, 5-chloro- (CAS No. 1934399-79-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure and biological activities make it an attractive candidate for further investigation into targeted therapies for cancer and inflammatory diseases. As research continues to uncover new applications for this compound,3-Pyridinemethanesulfonamide, 5-chloro- is poised to play an important role in advancing medical science.